molecular formula C11H13BrO3 B8693594 Ethyl 4-bromo-2-methoxy-6-methylbenzoate

Ethyl 4-bromo-2-methoxy-6-methylbenzoate

Cat. No.: B8693594
M. Wt: 273.12 g/mol
InChI Key: QNBWEOQTVUVSIR-UHFFFAOYSA-N
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Description

Ethyl 4-bromo-2-methoxy-6-methylbenzoate is a useful research compound. Its molecular formula is C11H13BrO3 and its molecular weight is 273.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13BrO3

Molecular Weight

273.12 g/mol

IUPAC Name

ethyl 4-bromo-2-methoxy-6-methylbenzoate

InChI

InChI=1S/C11H13BrO3/c1-4-15-11(13)10-7(2)5-8(12)6-9(10)14-3/h5-6H,4H2,1-3H3

InChI Key

QNBWEOQTVUVSIR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C=C(C=C1C)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-bromo-2-methoxy-6-methyl-benzoic acid (synthesized according to the methods described in sections a) to d) of example 10) (10.7 g, 43.7 mmol) in DMF (90 ml) are added potassium carbonate (12.1 g, 87.3 mmol) and ethyl iodide (17.5 ml, 218 mmol) and the resulting mixture is stirred at room temperature for 2 h. After completion of reaction the reaction mixture is diluted with water (200 ml) and extracted with ethyl acetate (3×50 ml). The combined organic layers are washed with water (2×30 ml), brine (2×30 ml), dried over sodium sulfate and concentrated in vacuo yielding 4-bromo-2-methoxy-6-methyl-benzoic acid ethyl ester (10.5 g, 39 mmol, 89%).
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200 mL
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